CID 9803242

• CAS No.: 457657-34-0
• Product Name: CID 9803242
• Molecular Formula: C26H37N3O3
• Molecular Weight: 439.6 g/mol
• IUPAC Name: 2-[(3-hexoxy-5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-methylamino]pyrimidine-5-carboxylic acid
• Standard InChI: InChI=1S/C26H37N3O3/c1-7-8-9-10-13-32-22-15-20-19(25(2,3)11-12-26(20,4)5)14-21(22)29(6)24-27-16-18(17-28-24)23(30)31/h14-17H,7-13H2,1-6H3,(H,30,31)
• Standard InChIKey: JJUUTJCZMGZJDZ-UHFFFAOYSA-N
• SMILES: CCCCCCOC1=C(C=C2C(=C1)C(CCC2(C)C)(C)C)N(C)C3=NC=C(C=N3)C(=O)O
• Canonical SMILES: CCCCCCOC1=C(C=C2C(=C1)C(CCC2(C)C)(C)C)N(C)C3=NC=C(C=N3)C(=O)O
• Appearance: Solid powder
• Description: PA-452 is an RXR antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PA-452; PA 452; PA452
• Reference: 1: Xia Y, Carpentier A, Cheng X, Block PD, Zhao Y, Zhang Z, Protzer U, Liang TJ. Human stem cell-derived hepatocytes as a model for hepatitis B virus infection, spreading and virus-host interactions. J Hepatol. 2017 Mar;66(3):494-503. doi: 10.1016/j.jhep.2016.10.009. Epub 2016 Oct 14. PubMed PMID: 27746336; PubMed Central PMCID: PMC5316493.; 2: German OL, Monaco S, Agnolazza DL, Rotstein NP, Politi LE. Retinoid X receptor activation is essential for docosahexaenoic acid protection of retina photoreceptors. J Lipid Res. 2013 Aug;54(8):2236-46. doi: 10.1194/jlr.M039040. Epub 2013 May 30. PubMed PMID: 23723389; PubMed Central PMCID: PMC3708373.; 3: Nakayama M, Yamada S, Ohsawa F, Ohta Y, Kawata K, Makishima M, Kakuta H. Discovery of a Potent Retinoid X Receptor Antagonist Structurally Closely Related to RXR Agonist NEt-3IB. ACS Med Chem Lett. 2011 Sep 27;2(12):896-900. doi: 10.1021/ml200197e. eCollection 2011 Dec 8. PubMed PMID: 24900278; PubMed Central PMCID: PMC4018080.; 4: Suzuki K, Takahashi K, Nishimaki-Mogami T, Kagechika H, Yamamoto M, Itabe H. Docosahexaenoic acid induces adipose differentiation-related protein through activation of retinoid x receptor in human choriocarcinoma BeWo cells. Biol Pharm Bull. 2009 Jul;32(7):1177-82. PubMed PMID: 19571381.; 5: Dillard AC, Lane MA. Retinol decreases beta-catenin protein levels in retinoic acid-resistant colon cancer cell lines. Mol Carcinog. 2007 Apr;46(4):315-29. PubMed PMID: 17219422.; 6: Honda M, Hamazaki TS, Komazaki S, Kagechika H, Shudo K, Asashima M. RXR agonist enhances the differentiation of cardiomyocytes derived from embryonic stem cells in serum-free conditions. Biochem Biophys Res Commun. 2005 Aug 12;333(4):1334-40. PubMed PMID: 15982638.; 7: Varley CL, Stahlschmidt J, Smith B, Stower M, Southgate J. Activation of peroxisome proliferator-activated receptor-gamma reverses squamous metaplasia and induces transitional differentiation in normal human urothelial cells. Am J Pathol. 2004 May;164(5):1789-98. PubMed PMID: 15111325; PubMed Central PMCID: PMC1615665.; 8: Iwata M, Eshima Y, Kagechika H. Retinoic acids exert direct effects on T cells to suppress Th1 development and enhance Th2 development via retinoic acid receptors. Int Immunol. 2003 Aug;15(8):1017-25. PubMed PMID: 12882839.
• PubChem Compound: 9803242
• Last Modified: Nov 11 2021